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Compound of Interest

Compound Name: C.l.Solvent yellow 176

Cat. No.: B080745

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of Solvent
Yellow 176, a vibrant and heat-stable dye, for the coloration and identification of various plastic
materials in a laboratory setting.

Introduction

Solvent Yellow 176 is an oil-soluble, reddish-yellow dye known for its high tinting strength,
excellent heat resistance, and good light fastness.[1] It is widely used in the plastics industry for
coloring a variety of polymers during the manufacturing process.[2][3] In a research and
development context, Solvent Yellow 176 can be a valuable tool for marking, identifying, or
visualizing plastic components and phases within polymer blends. This document outlines the
properties of Solvent Yellow 176 and provides a general-purpose protocol for staining plastic
samples in a laboratory environment.

Properties of Solvent Yellow 176

A summary of the key physical and chemical properties of Solvent Yellow 176 is presented in
Table 1. This data has been compiled from various supplier technical datasheets.

Table 1: Physical and Chemical Properties of Solvent Yellow 176
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Property Value

C.I. Name Solvent Yellow 176
C.l. Number 47023

CAS Number 10319-14-9
Molecular Formula C1sH10BrNOs

Appearance

Greenish-yellow to Reddish-yellow powder

Melting Point

218°C[1]

Heat Resistance

Up to 280°C[1]

Light Fastness

6-7 (on a scale of 1-8, where 8 is excellent)[4]

Acid Resistance

5

Alkali Resistance

4

Recommended Dosage (Transparent)

0.02% - 0.05%[1]

Recommended Dosage (Opaque)

Approximately 0.1%[1]

Plastic Compatibility

Solvent Yellow 176 is compatible with a wide range of thermoplastic resins. Its suitability for

various plastics is summarized in Table 2.

Table 2: Compatibility of Solvent Yellow 176 with Various Plastics
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Plastic Type Abbreviation Compatibility
Polystyrene PS Recommended
Acrylonitrile Butadiene Styrene  ABS Recommended
Polymethyl Methacrylate PMMA Recommended
Polycarbonate PC Recommended
Polyethylene Terephthalate PET Recommended
Unplasticized Polyvinyl

Chioride UPVC Recommended
Styrene Acrylonitrile SAN Recommended
Polyamide 6 PAG Not Recommended
Polyamide 66 PAG6 Not Recommended
Polyoxymethylene POM Recommended
Polybutylene Terephthalate PBT Not Recommended

(Data sourced from product datasheets.)[1][5]

Experimental Protocols

The following protocols are intended as a general guideline for laboratory-scale staining of
plastic samples. Optimal conditions, including solvent choice, dye concentration, temperature,
and incubation time, may vary depending on the specific type of plastic, its thickness, and the
desired staining intensity.

Materials

e Solvent Yellow 176 powder
» Plastic samples (e.g., films, coupons, or powders)

» Suitable organic solvent (e.g., Ethanol, Acetone, or a mixture)
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Glass beakers or other suitable containers

Heating plate or water bath (optional)

Forceps

Deionized water

Fume hood

Preparation of Staining Solution

Solvent Selection: Based on available data and general principles of solvent dyeing, ethanol
or acetone can be considered as initial solvents to test. The choice of solvent is crucial as it
affects the solubility of the dye and its ability to penetrate the polymer matrix.

Stock Solution Preparation: In a fume hood, prepare a stock solution of Solvent Yellow 176.
A starting concentration of 0.1% (w/v) is recommended. For example, dissolve 100 mg of
Solvent Yellow 176 powder in 100 mL of the chosen solvent.

Working Solution: The stock solution can be used directly or diluted further depending on the
desired staining intensity.

Staining Procedure

Sample Preparation: Ensure the plastic samples are clean and free of any surface
contaminants.

Immersion: Place the plastic samples in a glass beaker and add a sufficient volume of the
staining solution to completely submerge the samples.

Incubation: Cover the beaker and allow the samples to incubate in the staining solution.

o Time: A starting incubation time of 30 minutes to 1 hour at room temperature is
recommended. This can be adjusted based on the observed staining.

o Temperature (Optional): For some plastics, gentle heating (e.g., 40-60°C) in a water bath
or on a heating plate may enhance dye penetration and reduce staining time. Caution
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should be exercised to avoid temperatures that could deform the plastic.

o Washing: After incubation, remove the plastic samples from the staining solution using
forceps.

» Rinsing: Rinse the stained samples with the pure solvent used for the staining solution to
remove excess dye from the surface.

o Final Wash: Perform a final wash with deionized water.

Drying: Allow the stained plastic samples to air dry completely in a fume hood.

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the plastic staining protocol.
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Caption: General workflow for staining plastics with Solvent Yellow 176.
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Plastic Compatibility Logic

The following diagram illustrates the compatibility of Solvent Yellow 176 with different types of
plastics.
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Caption: Compatibility of Solvent Yellow 176 with common plastics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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